Cas no 2227689-88-3 ((2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol
• CAS No: 2227689-88-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6435074
• PubChem ID: 165781979
• Update Time: 2025-05-24

(2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol
• 2227689-88-3
• EN300-1999500

• Inchi： 1S/C10H15NOS/c11-9(5-12)8-6-13-10-4-2-1-3-7(8)10/h6,9,12H,1-5,11H2/t9-/m1/s1
• InChI Key： NUPNKVNWTKTQBJ-SECBINFHSA-N
• SMILES： S1C=C([C@@H](CO)N)C2=C1CCCC2

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Additional information on (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol (CAS No. 2227689-88-3)

The compound (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol, with the CAS number 2227689-88-3, is a chiral amino alcohol derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydrobenzothiophene core and an amino alcohol side chain, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol is its role in addressing modern healthcare challenges. For instance, the rise in neurodegenerative diseases such as Alzheimer's and Parkinson's has spurred demand for novel CNS-targeting compounds. This molecule's ability to interact with neural receptors and enzymes positions it as a promising candidate for further investigation. Additionally, its chirality is a critical factor, as enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts.

From a synthetic chemistry perspective, CAS No. 2227689-88-3 is valued for its structural complexity and functional group diversity. The tetrahydrobenzothiophene moiety provides a rigid scaffold that can enhance binding affinity to biological targets, while the amino alcohol group offers sites for further derivatization. This combination makes the compound a valuable building block in medicinal chemistry and peptide mimetics. Recent publications have highlighted its use in the design of GPCR modulators and kinase inhibitors, aligning with current trends in precision medicine.

Another area where (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol shows promise is in the field of asymmetric catalysis. The compound's chiral center can serve as a ligand or catalyst in enantioselective reactions, a topic of high relevance in green chemistry and sustainable synthesis. As industries strive to reduce waste and improve efficiency, the demand for chiral auxiliaries and organocatalysts continues to rise. This compound's potential in such applications makes it a subject of ongoing research and development.

In conclusion, (2S)-2-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol (CAS No. 2227689-88-3) represents a multifaceted compound with broad applicability in pharmaceuticals, catalysis, and beyond. Its unique structural features and alignment with current scientific trends underscore its importance in modern chemistry. As research progresses, this molecule is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.